![molecular formula C6H12N2O2 B1525176 3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone CAS No. 1219979-29-9](/img/structure/B1525176.png)
3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone
Overview
Description
3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone, also known as 3-amino-1-azetidinepropane-1-one or 3-aminoazetidine, is an organic compound that is commonly used in scientific research and industrial applications. It is a cyclic organic compound with a five-membered ring structure, and is commonly used as a building block in synthetic chemistry. 3-aminoazetidine has been used in a variety of research applications, including medicinal chemistry, organic synthesis, and protein engineering.
Scientific Research Applications
Asymmetric Catalysis in Pharmaceutical Synthesis
3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone and related compounds have been used in the field of asymmetric catalysis. A study by Buitrago et al. (2012) utilized amino acid-based ligands combined with ruthenium and rhodium catalysts for the asymmetric transfer hydrogenation of heteroaromatic ketones. This method was applied in the formal syntheses of antidepressants such as (R)-fluoxetine and (S)-duloxetine, demonstrating the compound's utility in producing high-yield and enantioselective pharmaceuticals (Buitrago et al., 2012).
Polyurethane Dispersion and Self-Curing Systems
Wang et al. (2006) explored the use of azetidine-containing compounds in the development of self-curable aqueous-based polyurethane dispersions. They synthesized 3-azetidinyl propanol, a compound structurally related to 3-amino-1-(3-hydroxy-1-azetidinyl)-1-propanone, which facilitated the formation of a self-curing system in polyurethane. This application highlights the compound's role in enhancing the performance properties of polymeric materials (Wang et al., 2006).
Biocatalysis in Pharmaceutical Intermediates
The compound's derivatives have been employed in biocatalysis for pharmaceutical intermediates. Li et al. (2013) conducted a study on the asymmetric biocatalysis of S-3-amino-3-phenylpropionic acid, an important intermediate in pharmaceuticals like S-dapoxetine. They isolated microorganisms capable of producing this compound, using a derivative of 3-amino-1-propanone. This research illustrates the role of 3-amino-1-propanone derivatives in the microbial synthesis of pharmaceutical intermediates (Li et al., 2013).
properties
IUPAC Name |
3-amino-1-(3-hydroxyazetidin-1-yl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2/c7-2-1-6(10)8-3-5(9)4-8/h5,9H,1-4,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXWISQYTNLGJFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CCN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201247087 | |
Record name | 3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201247087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone | |
CAS RN |
1219979-29-9 | |
Record name | 3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219979-29-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-1-(3-hydroxy-1-azetidinyl)-1-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201247087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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